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Compound of Interest

Compound Name:
6-(4-Chlorophenyl)morpholin-3-

one

CAS No.: 5196-95-2

Cat. No.: B1303002

Get Quote

An In-Depth Technical Guide to 6-(4-Chlorophenyl)morpholin-3-one (CAS No. 5196-95-2)

Executive Summary
6-(4-Chlorophenyl)morpholin-3-one is a heterocyclic organic compound belonging to the

morpholinone class. Its structure, featuring a morpholine ring substituted with a 4-chlorophenyl

group, makes it a subject of interest in medicinal chemistry and synthetic research. The

morpholine scaffold is a well-established pharmacophore, known for its presence in a multitude

of biologically active compounds and approved pharmaceuticals.[1] This guide provides a

comprehensive technical overview of 6-(4-Chlorophenyl)morpholin-3-one, including its

physicochemical properties, plausible synthetic routes, biological context based on related

structures, and essential safety protocols. While specific biological data on this exact molecule

is limited in public literature, its structural similarity to key pharmaceutical intermediates and

other bioactive morpholinones underscores its potential as a building block for drug discovery

and development.
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A precise understanding of a compound's physical and chemical properties is fundamental for

its application in research and development. These parameters influence solubility, reactivity,

and handling procedures. The key properties for 6-(4-Chlorophenyl)morpholin-3-one are

summarized below.

Property Value Source

CAS Number 5196-95-2 LookChem[2]

Molecular Formula C₁₀H₁₀ClNO₂ LookChem[2]

Molecular Weight 211.65 g/mol LookChem[2]

Melting Point 142-145 °C LookChem[2]

Boiling Point 427.7 °C at 760 mmHg LookChem[2]

Density 1.273 g/cm³ LookChem[2]

LogP 1.85630 LookChem[2]

Synonyms

6-(4-Chlorophenyl)-3-

morpholinone, 3-

Morpholinone, 6-(4-

chlorophenyl)-

LookChem[2]

Synthesis and Mechanistic Considerations
While multiple patented methods exist for variously substituted morpholin-3-ones, particularly

as intermediates for pharmaceuticals like Rivaroxaban[3][4], a direct, published protocol for 6-
(4-Chlorophenyl)morpholin-3-one is not readily available. However, a robust synthetic

strategy can be designed based on established chemical principles for analogous structures.

The proposed pathway involves a two-step process: formation of an N-substituted

ethanolamine followed by a base-mediated intramolecular cyclization.

Plausible Synthetic Workflow
The logical approach begins with the reaction of 2-amino-1-(4-chlorophenyl)ethanol with

chloroacetyl chloride. The resulting amide intermediate is then cyclized to form the desired

morpholin-3-one ring.
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Intramolecular Cyclization
(Strong Base, e.g., NaH)

THF

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 6-(4-Chlorophenyl)morpholin-3-one.

Experimental Protocol (Proposed)
This protocol is a representative methodology. Researchers must conduct their own risk

assessments and optimization studies.

Step 1: Synthesis of N-(2-(4-chlorophenyl)-2-hydroxyethyl)-2-chloroacetamide

Inert Atmosphere: To a flame-dried, three-neck round-bottom flask equipped with a magnetic

stirrer, dropping funnel, and nitrogen inlet, add 2-amino-1-(4-chlorophenyl)ethanol (1.0 eq)

and anhydrous dichloromethane (DCM, 10 mL/g).

Base Addition: Add triethylamine (Et₃N, 1.2 eq) to the solution and cool the mixture to 0 °C in

an ice bath. The base is crucial for scavenging the HCl byproduct of the acylation, preventing
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protonation of the starting amine which would render it unreactive.

Acylation: Dissolve chloroacetyl chloride (1.1 eq) in anhydrous DCM (2 mL/g) and add it

dropwise to the cooled solution over 30 minutes, maintaining the temperature below 5 °C.

The slow addition is critical to control the exothermic reaction.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours.

Progress can be monitored by Thin Layer Chromatography (TLC) until the starting amine is

consumed.

Work-up: Quench the reaction by adding water. Separate the organic layer, wash with 1M

HCl, saturated NaHCO₃ solution, and brine. Dry the organic phase over anhydrous Na₂SO₄,

filter, and concentrate under reduced pressure to yield the crude intermediate.

Step 2: Intramolecular Cyclization to 6-(4-Chlorophenyl)morpholin-3-one

Setup: In a separate inert-atmosphere flask, suspend sodium hydride (NaH, 60% dispersion

in mineral oil, 1.5 eq) in anhydrous tetrahydrofuran (THF).

Causality: A strong, non-nucleophilic base like NaH is required to deprotonate both the

hydroxyl and amide groups, facilitating the intramolecular Williamson ether synthesis

(S_N2 cyclization). THF is an ideal aprotic solvent for this reaction.

Intermediate Addition: Dissolve the crude intermediate from Step 1 in anhydrous THF and

add it slowly to the NaH suspension at 0 °C.

Cyclization: After the addition is complete, allow the mixture to warm to room temperature

and then heat to reflux (approx. 66 °C) for 8-12 hours. Monitor the reaction by TLC.

Quenching and Extraction: Carefully quench the reaction by slowly adding saturated

ammonium chloride solution at 0 °C. Extract the product with ethyl acetate.

Purification: Combine the organic extracts, wash with brine, dry over Na₂SO₄, and

concentrate. The resulting crude product can be purified by column chromatography (e.g.,

silica gel, hexane:ethyl acetate gradient) or recrystallization to yield pure 6-(4-
Chlorophenyl)morpholin-3-one.
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Biological Context and Potential Applications
The morpholine ring is a "privileged pharmacophore" in medicinal chemistry, valued for its

ability to improve pharmacokinetic properties and engage in critical interactions with biological

targets.[1]

Role as a Bioactive Scaffold
The morpholine moiety is integral to numerous compounds with a wide spectrum of

pharmacological activities.[1] Its presence can enhance aqueous solubility, metabolic stability,

and receptor binding affinity. Structurally related compounds have demonstrated significant

biological effects:

Antifungal Activity: The morpholine class of antifungals, such as fenpropimorph, functions by

inhibiting enzymes in the ergosterol biosynthesis pathway, which is essential for fungal cell

membrane integrity.[5]

Anticancer and Anti-inflammatory Potential: Derivatives like (6R)-6-(4-Chlorophenyl)-4-

[(1S)-1-phenylethyl]morpholin-3-one have been investigated for potential anti-inflammatory

and anticancer effects, suggesting that the core structure can be a template for developing

novel therapeutics.

Antimicrobial Properties: Novel semicarbazides and thiosemicarbazides based on a

morpholine scaffold have shown promising antibacterial activity, particularly against Gram-

positive bacteria.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CAS number for 6-(4-Chlorophenyl)morpholin-3-one].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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